Cas no 1807200-08-3 (4-Chloro-2-hydroxypyridine-5-acetonitrile)

• Product Name: 4-Chloro-2-hydroxypyridine-5-acetonitrile
• CAS No: 1807200-08-3
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4802889
• Update Time: 2025-07-20

4-Chloro-2-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C7H5ClN2O/c8-6-3-7(11)10-4-5(6)1-2-9/h3-4H,1H2,(H,10,11)
• InChI Key： UXPUPDMWRVPVJT-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC=C1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: -0.2
• Topological Polar Surface Area: 52.9

Additional information on 4-Chloro-2-hydroxypyridine-5-acetonitrile

4-Chloro-2-hydroxypyridine-5-acetonitrile (CAS No. 1807200-08-3): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Chloro-2-hydroxypyridine-5-acetonitrile, identified by its CAS number CAS No. 1807200-08-3, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including a chloro substituent and a cyano group, make it an invaluable building block for medicinal chemists.

The< strong>4-Chloro-2-hydroxypyridine-5-acetonitrile molecule consists of a pyridine core modified with hydroxyl and cyano functional groups, along with a chloro substituent at the 4-position. This arrangement provides multiple sites for chemical modification, enabling the construction of complex drug molecules with tailored pharmacological properties. The< strong>hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the< strong>cyano group introduces polarity and electronic characteristics that influence molecular recognition.

In recent years, there has been a surge in research focused on developing novel treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The< strong>4-Chloro-2-hydroxypyridine-5-acetonitrile scaffold has been explored extensively in this context due to its ability to modulate neurotransmitter systems. For instance, derivatives of this compound have shown promise as acetylcholinesterase inhibitors, which are critical for managing cognitive decline in Alzheimer's patients. The< strong>CAS No. 1807200-08-3 identifier ensures precise identification and traceability of this compound in research and industrial settings.

The< strong>Cyano group in< strong>4-Chloro-2-hydroxypyridine-5-acetonitrile also plays a pivotal role in its reactivity, allowing for further functionalization through nucleophilic addition reactions. This property has been leveraged in the synthesis of kinase inhibitors, which are widely used in oncology treatments. By incorporating this intermediate into drug candidates, researchers can achieve high selectivity and potency against target enzymes implicated in cancer progression.

Moreover, the< strong>hydroxyl group provides an opportunity for solubility modulation and pharmacokinetic optimization. Hydrophilic modifications can enhance oral bioavailability and tissue distribution, while hydrophobic extensions can improve membrane permeability. This balance is essential for developing drugs that exhibit optimal therapeutic efficacy with minimal side effects.

The pharmaceutical industry has increasingly adopted green chemistry principles to minimize environmental impact and improve synthetic efficiency. The< strong>CAS No. 1807200-08-3-labeled< strong>4-Chloro-2-hydroxypyridine-5-acetonitrile is a prime example of a compound synthesized through sustainable methods. Recent advancements in catalytic processes have enabled the production of this intermediate with reduced waste generation and energy consumption. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

In academic research, the< strong>4-Chloro-2-hydroxypyridine-5-acetonitrile scaffold has been utilized to explore novel drug mechanisms. For example, studies have demonstrated its potential as a precursor for developing antiviral agents targeting RNA-dependent RNA polymerases found in viruses like SARS-CoV-2. The ability to modify both the< strong>Cyano and< strong>hydroxyl positions allows for the creation of diverse molecular architectures with distinct antiviral activities.

The< strong>CAS No. 1807200-08-3 classification ensures compliance with international regulatory standards, facilitating its use in clinical trials and commercial drug development. Regulatory agencies require precise identification of chemical substances to assess safety profiles and therapeutic potential accurately. The detailed documentation associated with this CAS number aids researchers in adhering to Good Manufacturing Practices (GMP) and other quality control measures.

The growing demand for personalized medicine has also highlighted the importance of intermediates like< strong>4-Chloro-2-hydroxypyridine-5-acetonitrile. By providing a flexible scaffold for drug design, this compound enables the development of customized therapeutics tailored to individual patient needs. Its structural adaptability makes it an ideal candidate for generating libraries of compounds for high-throughput screening (HTS) experiments.

In conclusion, the< strong>CAS No. 1807200-08-3-designated< strong>4-Chloro-2-hydroxypyridine-5-acetonitrile is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable the creation of innovative drug molecules targeting diverse diseases, while its well-documented properties ensure reliable use in research and industry. As pharmaceutical chemistry continues to evolve, compounds like this will remain indispensable tools for advancing therapeutic innovation.